N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C22H28N2O3S/c1-16(2)11-12-24-21-9-8-20(14-19(21)7-10-22(24)25)23-28(26,27)15-18-6-4-5-17(3)13-18/h4-6,8-9,13-14,16,23H,7,10-12,15H2,1-3H3
• InChI Key: ULMOOLJPRZRTSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CCC(C)C
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(m-tolyl)methanesulfonamide is a useful research compound. Its molecular formula is C22H28N2O3S and its molecular weight is 400.54. The purity is usually 95%.
BenchChem offers high-quality N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(m-tolyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(m-tolyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of new tridentate iminooxime ligands and their Co(III) complexes have been detailed, with potential implications for the design of compounds similar to the subject molecule (Mutlu & Irez, 2008).
• Studies on the formation and reaction of N-acyl- and N-methanesulfonyl derivatives offer insights into synthetic pathways that could be relevant for the production of structurally related compounds (Hoshino, Suzuki, & Ogasawara, 2001).

Structural Studies

• A structural study on nimesulide triazole derivatives, which are chemically related, has analyzed the effect of substitution on supramolecular assembly, offering insights into how minor changes in molecular structure can impact overall molecular properties (Dey et al., 2015).
• The synthesis of optically active N-C axially chiral tetrahydroquinoline demonstrates the potential for creating chiral centers in molecules similar to the subject compound, which could be crucial for developing drugs with specific enantiomeric preferences (Suzuki et al., 2015).

Catalytic Applications

• Research on methane generation from CO2 with a molecular rhenium catalyst explores the potential of utilizing structurally complex molecules for environmental remediation and energy production, highlighting the versatility of sulfonamide derivatives in catalysis (Nganga et al., 2021).

Pharmaceutical Chemistry

• The investigation of vibrational spectroscopic studies, HOMO-LUMO, NBO analysis, and MEP of tetrahydroquinazoline derivatives has provided valuable information on the chemical properties that could inform the pharmaceutical applications of the subject molecule and similar compounds (Sebastian et al., 2015).